2-amino-1-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)ethan-1-one

• IUPAC Name: 1-(3,3a,4,6,7,7a-hexahydro-1H-furo[3,4-c]pyridin-5-yl)-2-aminoethanone
• InChI: InChI=1S/C9H16N2O2/c10-3-9(12)11-2-1-7-5-13-6-8(7)4-11/h7-8H,1-6,10H2
• InChI Key: RUZFJDWHXVGRMW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2C1COC2)C(=O)CN
• Molecular Formula: C9H16N2O2
• Molecular Weight: 184.24 g/mol

Description

2-amino-1-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)ethan-1-one (also known as 2-amino-1-hexahydrofuro[3,4-c]pyridin-5(3H)-yl)ethan-1-one or 2-amino-HFPE) is a heterocyclic compound which has been extensively studied for its potential application in the fields of organic synthesis and medicinal chemistry. 2-amino-HFPE has been found to possess a variety of biological activities, including anti-inflammatory, anti-oxidative, and anti-cancer activities. Additionally, it has been studied for its potential use in drug delivery and as a diagnostic tool.

Scientific Research Applications

2-amino-HFPE has been studied for its potential application in the fields of organic synthesis and medicinal chemistry. In organic synthesis, 2-amino-HFPE has been used as a precursor for the synthesis of various heterocyclic compounds and as a ligand for the coordination of transition metal complexes. Additionally, 2-amino-HFPE has been studied for its potential use in drug delivery and as a diagnostic tool. In the field of medicinal chemistry, 2-amino-HFPE has been found to possess a variety of biological activities, including anti-inflammatory, anti-oxidative, and anti-cancer activities.

Mechanism of Action

The mechanism of action of 2-amino-HFPE is not yet fully understood. However, it is believed that the compound may act as an inhibitor of the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins. Additionally, 2-amino-HFPE has been found to modulate the activity of several transcription factors, including NF-κB, AP-1, and STAT3, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects
2-amino-HFPE has been found to possess a variety of biological activities, including anti-inflammatory, anti-oxidative, and anti-cancer activities. In vitro studies have shown that 2-amino-HFPE has the ability to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, as well as the expression of the cell adhesion molecule ICAM-1. Additionally, 2-amino-HFPE has been found to inhibit the growth of a variety of cancer cell lines, including those of breast, lung, and colon cancer.

Advantages and Limitations for Lab Experiments

2-amino-HFPE has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is readily available commercially. Additionally, 2-amino-HFPE is stable at room temperature and has a low toxicity profile. However, there are some limitations to the use of 2-amino-HFPE in laboratory experiments. For example, the compound is relatively insoluble in water and is not very soluble in organic solvents. Additionally, the compound is not very stable at high temperatures.

Future Directions

The potential applications of 2-amino-HFPE are far-reaching and still being explored. Possible future directions for research include further studies into its mechanism of action, its potential use in drug delivery, and its potential use as a diagnostic tool. Additionally, further studies into its biochemical and physiological effects could lead to the development of new therapeutic agents. Finally, further studies into the synthesis and stability of 2-amino-HFPE could lead